N-Methylform-D1-amide
Overview
Description
N-Methylform-D1-amide, also known as N-methylformamide (NMF), is a primary amide derived from formic acid. It is a colorless and volatile liquid with a faint odor. It is widely used in organic synthesis, as a solvent, and as a reagent in various applications. NMF has been used in a variety of scientific research applications, including in the synthesis of pharmaceuticals, in the study of metabolic pathways, and in the development of new materials.
Scientific Research Applications
NMF has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, such as antimalarial drugs and anti-cancer agents. It has also been used in the study of metabolic pathways, as a model compound to study enzyme-catalyzed reactions. Additionally, NMF has been used in the development of new materials, such as polymers and nanomaterials.
Mechanism of Action
NMF is a primary amide, meaning that it is capable of forming hydrogen bonds with other molecules. This property allows it to act as a solvent and reactant in various reactions. Additionally, NMF is capable of forming hydrogen bonds with functional groups on proteins, which can affect their structure and function.
Biochemical and Physiological Effects
NMF has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as carbonic anhydrase, as well as to inhibit the growth of bacteria. Additionally, NMF has been shown to have an effect on the metabolism of certain drugs, as well as to affect the absorption and excretion of certain compounds.
Advantages and Limitations for Lab Experiments
NMF has several advantages for use in lab experiments. It is a relatively low-cost and readily available compound, and it is soluble in both organic and aqueous solvents. Additionally, it is relatively non-toxic and has a low vapor pressure, making it easy to handle in the lab. However, NMF has some limitations for use in lab experiments. It has a high boiling point, meaning that it can be difficult to remove from a reaction mixture. Additionally, it is hygroscopic, meaning that it can absorb moisture from the air.
Future Directions
NMF has potential for use in a variety of future applications. It could be used in the development of new materials, such as polymers and nanomaterials. Additionally, it could be used in the development of new drugs, as it has been shown to have an effect on the metabolism of certain drugs. Finally, NMF could be used in the study of metabolic pathways, as it is capable of forming hydrogen bonds with functional groups on proteins.
properties
IUPAC Name |
1-deuterio-N-methylformamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H5NO/c1-3-2-4/h2H,1H3,(H,3,4)/i2D | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATHHXGZTWNVVOU-VMNATFBRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C(=O)NC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H5NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
60.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Methylform-D1-amide |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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